Cas no 2764009-42-7 (Methyl 6,6-difluoro-5-oxo-5,6,7,8-tetrahydronaphthalene-1-carboxylate)

• Product Name: Methyl 6,6-difluoro-5-oxo-5,6,7,8-tetrahydronaphthalene-1-carboxylate
• CAS No: 2764009-42-7
• MF: C₁₂H₁₀F₂O₃
• MW: 240.202810764313
• CID: 5560094
• PubChem ID: 165996572
• Update Time: 2025-08-02

Methyl 6,6-difluoro-5-oxo-5,6,7,8-tetrahydronaphthalene-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-37384677
• 2764009-42-7
• methyl 6,6-difluoro-5-oxo-5,6,7,8-tetrahydronaphthalene-1-carboxylate
• Methyl 6,6-difluoro-5-oxo-5,6,7,8-tetrahydronaphthalene-1-carboxylate

• Inchi： 1S/C12H10F2O3/c1-17-11(16)9-4-2-3-8-7(9)5-6-12(13,14)10(8)15/h2-4H,5-6H2,1H3
• InChI Key： YGUIDTJIXZLNMC-UHFFFAOYSA-N
• SMILES： FC1(C(C2C=CC=C(C(=O)OC)C=2CC1)=O)F

Computed Properties

• Exact Mass: 240.05980050g/mol
• Monoisotopic Mass: 240.05980050g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 43.4Ų

Additional information on Methyl 6,6-difluoro-5-oxo-5,6,7,8-tetrahydronaphthalene-1-carboxylate

Methyl 6,6-difluoro-5-oxo-5,6,7,8-tetrahydronaphthalene-1-carboxylate: A Comprehensive Overview

In the realm of organic chemistry, the compound Methyl 6,6-difluoro-5-oxo-5,6,7,8-tetrahydronaphthalene-1-carboxylate (CAS No. 2764009427) stands out as a significant molecule with diverse applications and intriguing chemical properties. This compound belongs to the family of naphthacenes and is characterized by its unique structure and functional groups. The presence of fluorine atoms at the 6-position and a methyl ester group at the 1-position makes it a versatile molecule with potential applications in pharmaceuticals, agrochemicals, and advanced materials.

The synthesis of Methyl 6,6-difluoro-5-oxo-5,6,7,8-tetrahydronaphthalene-1-carboxylate involves a series of carefully designed reactions that highlight the importance of stereochemistry and regioselectivity in organic synthesis. Recent studies have focused on optimizing the synthesis pathways to enhance yield and purity while minimizing environmental impact. Researchers have explored various catalysts and reaction conditions to achieve high selectivity in the formation of this compound.

One of the most notable applications of this compound is in the field of drug discovery. The fluorine atoms at the 6-position contribute to its lipophilicity and bioavailability, making it an attractive candidate for medicinal chemists. Recent research has demonstrated its potential as a lead compound in the development of anti-inflammatory agents and cancer therapeutics. The methyl ester group at the 1-position plays a crucial role in modulating the molecule's pharmacokinetic properties.

In addition to its pharmaceutical applications, Methyl 6,6-difluoro-5-oxo-5,6,7,8-tetrahydronaphthalene-1-carboxylate has shown promise in materials science. Its rigid aromatic structure and electron-withdrawing groups make it suitable for use in organic electronics and optoelectronic devices. Recent studies have investigated its potential as a building block for organic semiconductors and light-emitting materials.

The structural uniqueness of this compound also makes it an interesting subject for fundamental research in organic chemistry. Its reactivity towards various nucleophiles and electrophiles has been extensively studied under different conditions. Researchers have reported that the methyl ester group can be easily transformed into other functional groups through simple chemical reactions.

From an environmental standpoint, understanding the fate and transport of Methyl 6,6-difluoro-5-oxo-5,6,7,8-tetrahydronaphthalene-carboxylate in natural systems is crucial for assessing its potential impact on ecosystems. Recent studies have focused on its biodegradation pathways under aerobic and anaerobic conditions.

In conclusion, Methyl 6,difluoro-5 oxo-5,6,7,8 tetrahydronaphthalene carboxylate strong> is a multifaceted compound with significant potential across various fields. Its unique chemical properties make it an invaluable tool for researchers seeking to develop innovative solutions in medicine and materials science.